Cas no 1210331-32-0 (N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenylpyrazine-2-carboxamide)

• Product Name: N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenylpyrazine-2-carboxamide
• CAS No: 1210331-32-0
• MF: C₁₆H₁₆N₄O₃
• MW: 312.323243141174
• CID: 6317237
• PubChem ID: 41895006
• Update Time: 2025-06-08

N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenylpyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenylpyrazine-2-carboxamide
• N-(3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl)pyrazine-2-carboxamide
• Z226635940
• F5833-5251
• AKOS024521341
• VU0522912-1
• 1210331-32-0
• N-[3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl]pyrazine-2-carboxamide

• Inchi： 1S/C16H16N4O3/c1-23-14-9-11(19-16(22)12-10-17-6-7-18-12)4-5-13(14)20-8-2-3-15(20)21/h4-7,9-10H,2-3,8H2,1H3,(H,19,22)
• InChI Key： HFVXMWZZDBGZBA-UHFFFAOYSA-N
• SMILES： O=C1CCCN1C1C=CC(=CC=1OC)NC(C1C=NC=CN=1)=O

Computed Properties

• Exact Mass: 312.12224039g/mol
• Monoisotopic Mass: 312.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 84.4Ų

Additional information on N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenylpyrazine-2-carboxamide

Introduction to N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenylpyrazine-2-carboxamide (CAS No. 1210331-32-0)

N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenylpyrazine-2-carboxamide (CAS No. 1210331-32-0) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its intricate molecular structure, represents a promising candidate for further exploration in drug discovery and therapeutic applications.

The molecular framework of N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenylpyrazine-2-carboxamide incorporates several key functional groups that contribute to its unique chemical properties and potential biological activities. The presence of a pyrazine core, flanked by a phenyl ring substituted with a methoxy group and a 2-oxopyrrolidinyl moiety, suggests a rich palette of interactions with biological targets. These structural features are particularly intriguing from a medicinal chemistry perspective, as they can be tailored to modulate specific pharmacokinetic and pharmacodynamic profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of such complex molecules with high precision. In particular, the use of virtual screening techniques has allowed for the rapid identification of potential lead compounds, such as N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenylpyrazine-2-carboxamide, which exhibit promising activity against various disease-related targets. These computational approaches have significantly accelerated the drug discovery process, reducing the time and resources required to bring new therapeutic agents to market.

The synthesis of N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenylpyrazine-2-carboxamide represents a testament to the ingenuity of modern synthetic organic chemistry. The multi-step synthesis involves strategic bond formations and functional group transformations that highlight the expertise of chemists in designing and executing complex synthetic routes. Key steps in the synthesis include the formation of the pyrazine core, followed by functionalization with the methoxy group and the 2-oxopyrrolidinyl moiety. Each step is meticulously optimized to ensure high yields and purity, which are critical for subsequent biological evaluation.

In the realm of biochemistry, N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenylpyrazine-2-carboxamide has been investigated for its potential role as an enzyme inhibitor or modulator. The pyrazine and pyrrolidinyl groups are known to interact with various enzymes, including kinases and phosphodiesterases, which are implicated in numerous physiological pathways. Preliminary studies have suggested that this compound may exhibit inhibitory activity against specific enzymes relevant to diseases such as cancer, inflammation, and neurodegeneration. These findings underscore the importance of structural diversity in identifying novel therapeutic agents.

The pharmacological evaluation of N-3-methoxy-4-(2-oxtopyrrolidinl -1 -yI)phenyIpyrazine -2 -carboxarnide has been conducted using both in vitro and in vivo models. In vitro assays have provided valuable insights into its binding affinity and selectivity towards target enzymes, while in vivo studies have offered insights into its pharmacokinetic behavior and potential therapeutic efficacy. These studies have revealed that the compound exhibits favorable pharmacokinetic properties, including reasonable solubility, bioavailability, and metabolic stability, which are essential for its development into a viable drug candidate.

The impact of structural modifications on the biological activity of N - 3 -methoxy - 4 -( 2 - oxopyrrolidin - l - yl ) phen yIpyra zine - 2 - carboxarnide has been a focal point of recent research. By systematically varying substituents on the pyrazine and phenyl rings, chemists have been able to fine-tune the biological profile of this compound. Such modifications have led to the identification of derivatives with enhanced potency, selectivity, and reduced toxicity. These findings highlight the importance of structure-function relationships in medicinal chemistry and provide a roadmap for further optimization.

The role of high-throughput screening (HTS) in identifying novel bioactive compounds like N - 3 -methoxy - 4 -( 2 - oxopyrrolidin-l-yI ) phen yIpyra zine - 2 - carboxarnide cannot be overstated. HTS allows for the rapid testing of thousands of compounds against various biological targets, enabling researchers to identify promising candidates with minimal effort. Coupled with advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, HTS has become an indispensable tool in modern drug discovery.

The future prospects for N - 3 -methoxy - 4 -( 2 - oxopyrrolidin-l-yI ) phen yIpyra zine - 2 - carboxarnide are bright, with ongoing research aimed at elucidating its mechanism of action and exploring new therapeutic applications. Collaborative efforts between chemists, biologists, and clinicians will be crucial in translating laboratory findings into clinical reality. As our understanding of disease mechanisms continues to evolve, compounds like this one hold promise for addressing unmet medical needs across a wide spectrum of diseases.